Cas no 2229550-35-8 (2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine
• CAS No: 2229550-35-8
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5862604
• PubChem ID: 165713485
• Update Time: 2025-05-20

2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine
• 2229550-35-8
• EN300-1783137
• 2-[1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C14H19NO2/c15-9-8-14(6-3-7-14)13-10-16-11-4-1-2-5-12(11)17-13/h1-2,4-5,13H,3,6-10,15H2
• InChI Key： BKGIQYSKZMWONA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C1(CCN)CCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine

Compound 2-1-(2,3-Dihydro-1,4-Benzodioxin-2-Yl)Cyclobutylethan-1-Amine (CAS No: 2229550-35-8)

The compound 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine (CAS No: 2229550-35-8) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique combination of functional groups, including an amine group and a dihydrobenzodioxin moiety. The cyclobutyl ring in its structure adds rigidity and contributes to its distinct chemical properties.

Recent studies have highlighted the importance of dihydrobenzodioxin derivatives in medicinal chemistry due to their potential as bioactive agents. The cyclobutylamine moiety has been shown to enhance the compound's ability to interact with biological targets, making it a promising candidate for drug discovery. Researchers have explored its potential as a lead compound in the development of new therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

The synthesis of 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine involves multi-step organic reactions, including coupling reactions and cyclization processes. The use of advanced catalytic systems has enabled the efficient construction of this compound with high purity and yield. Its structural characterization has been carried out using techniques such as NMR spectroscopy and mass spectrometry, confirming its molecular formula and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents. Its stability under various conditions has been thoroughly investigated, revealing that it is stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments.

Recent research has focused on the biological evaluation of this compound. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, suggesting its potential as a modulator of these pathways. Additionally, preliminary pharmacokinetic studies indicate that it has moderate bioavailability when administered orally, making it a viable candidate for further preclinical testing.

The dihydrobenzodioxin moiety in this compound plays a crucial role in its pharmacological activity. This moiety is known to enhance the compound's ability to cross cellular membranes, thereby increasing its bioavailability. Furthermore, the presence of the cyclobutylamine group contributes to its interactions with target proteins, making it a versatile molecule for drug design.

Looking ahead, the development of analogs based on this compound is expected to further expand its application in medicinal chemistry. Researchers are exploring modifications to the dihydrobenzodioxin and cyclobutylamine moieties to optimize its pharmacokinetic properties and enhance its therapeutic potential. These efforts are supported by computational modeling techniques that predict the compound's behavior in biological systems.

In conclusion, 2-1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutylethan-1-amine (CAS No: 2229550-35